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Compound of Interest

1,5-dimethyl-1H-indole-2-
Compound Name:
carbaldehyde

Cat. No.: B1324310

In-Depth Technical Guide: 1,5-dimethyl-1H-
indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-dimethyl-1H-indole-2-carbaldehyde is a heterocyclic organic compound featuring a
dimethylated indole core with a carbaldehyde group at the 2-position. The indole scaffold is a
prominent structural motif in a vast number of natural products and synthetic compounds of
significant interest in medicinal chemistry and materials science. This compound serves as a
versatile intermediate in the synthesis of more complex molecules, including potential
pharmaceutical agents, agrochemicals, and fluorescent probes.[1] The presence of the reactive
aldehyde group allows for a variety of chemical transformations, such as condensation and
cyclization reactions, making it a valuable building block in organic synthesis.[1]

Molecular Structure and Properties

The molecular structure of 1,5-dimethyl-1H-indole-2-carbaldehyde consists of a bicyclic
system with a benzene ring fused to a pyrrole ring. A methyl group is attached to the nitrogen
atom (position 1) of the indole ring, and another methyl group is at position 5 of the benzene
ring. The carbaldehyde group is located at the 2-position of the indole ring.
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Chemical Structure:
Caption: Molecular structure of 1,5-dimethyl-1H-indole-2-carbaldehyde.
Physicochemical Properties

A summary of the available physicochemical data for 1,5-dimethyl-1H-indole-2-carbaldehyde
is presented in the table below. It should be noted that detailed experimental data for this
specific compound is limited in publicly accessible literature.

Property Value Reference
CAS Number 883526-76-9 [1]
Molecular Formula C11H11NO [1]
Molecular Weight 173.2 g/mol [1]
Appearance Beige powder [1]
Purity = 97% (by NMR) [1]
Storage Conditions 0-8°C [1]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 1,5-dimethyl-1H-indole-2-
carbaldehyde is not readily available in the surveyed literature, the synthesis of indole-2-
carbaldehydes is commonly achieved through established organic chemistry reactions. A
plausible synthetic route would involve the formylation of the corresponding 1,5-dimethyl-1H-
indole precursor. The Vilsmeier-Haack reaction is a widely used method for the formylation of
electron-rich heterocycles like indoles.

Hypothetical Synthetic Workflow:
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Aqueous Workup Purification
(e.g., NaOH solution) (e.g., Recrystallization, Chromatography)

Vilsmeier-Haack Formylation

Vilsmeier Reagent (POCIs, DMF)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of indole-2-carbaldehydes.

Applications in Research and Drug Development

1,5-dimethyl-1H-indole-2-carbaldehyde is primarily utilized as a chemical intermediate in
various research and development applications.

Key Application Areas:

o Pharmaceutical Synthesis: This compound serves as a precursor for the synthesis of more
complex molecules with potential therapeutic activities. It is of particular interest in the
development of agents targeting neurological disorders.[1] The indole nucleus is a common
feature in many biologically active compounds.

e Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is a building block for novel
agrochemicals.[1]

» Fluorescent Probes: The indole moiety is known for its fluorescent properties, and this
compound can be used in the development of fluorescent probes for biological imaging
applications.[1]

o Organic Synthesis: It is a valuable starting material for the synthesis of a variety of complex
organic molecules and natural products.[1]

Potential Biological Significance and Signaling
Pathways
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While specific biological targets and signaling pathway interactions for 1,5-dimethyl-1H-
indole-2-carbaldehyde have not been detailed in the available literature, the broader class of
indole derivatives is known to interact with a wide range of biological targets. Given its
application in the development of drugs for neurological disorders, it is plausible that
derivatives of this compound may interact with receptors or enzymes involved in neuronal
signaling.

Hypothetical Signaling Pathway Involvement:

The following diagram illustrates a generalized signaling pathway where an indole-based drug
candidate might exert its effects, for example, by acting as a receptor antagonist. This is a
hypothetical representation and does not depict a known pathway for 1,5-dimethyl-1H-indole-

2-carbaldehyde.
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Caption: Hypothetical mechanism of an indole derivative as a receptor antagonist.

Conclusion

1,5-dimethyl-1H-indole-2-carbaldehyde is a valuable chemical intermediate with potential
applications in drug discovery, agrochemical development, and materials science. Its utility is
derived from the versatile reactivity of the indole nucleus and the aldehyde functional group.
While detailed experimental and biological data for this specific compound are not widely
published, its structural similarity to other biologically active indoles suggests that its derivatives
are promising candidates for further investigation. Future research into the synthesis of novel
compounds from this intermediate and the exploration of their biological activities is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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